Cas no 1000994-94-4 (2-[4-(1,1-difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[4-(1,1-difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1000994-94-4
• MF: C₁₄H₁₉BF₂O₂
• MW: 268.107271432877
• MDL: MFCD13186728
• CID: 1125012
• PubChem ID: 46835487
• Update Time: 2025-06-26

2-[4-(1,1-difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-Difluoroethyl)phenylboronic Acid Pinacol Ester
• A16147
• 1,3,2-Dioxaborolane, 2-[4-(1,1-difluoroethyl)phenyl]-4,4,5,5-tetramethyl-
• CTK8D3612
• 2-(4-(1,1-Difluoroethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-?[4-?(1,?1-?difluoroethyl)?phenyl]?-?4,?4,?5,?5-?tetramethyl-1,?3,?2-?Dioxaborolane
• 2-[4-(1,1-difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• C14H19BF2O2
• ZEIACFZGYHZGTL-UHFFFAOYSA-N
• 5012AJ
• SY026390
• 4-(1,1-Difluoroe

• MDL： MFCD13186728
• Inchi： 1S/C14H19BF2O2/c1-12(2)13(3,4)19-15(18-12)11-8-6-10(7-9-11)14(5,16)17/h6-9H,1-5H3
• InChI Key： ZEIACFZGYHZGTL-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)F

Computed Properties

• Exact Mass: 268.14500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 18.46000
• LogP: 3.09750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-[4-(1,1-difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

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2-[4-(1,1-Difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: A Comprehensive Overview

The compound 2-[4-(1,1-difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, with CAS No. 1000994-94-4, is a highly specialized boron-containing organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features and its potential applications in advanced chemical technologies. In this article, we will delve into its properties, synthesis methods, and recent research findings.

The molecular structure of 2-[4-(1,1-difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane consists of a dioxaborolane ring system with a substituted phenyl group. The presence of the 1,1-difluoroethyl substituent introduces interesting electronic and steric effects that influence its reactivity and stability. Recent studies have highlighted its potential as a versatile building block in the construction of complex organic molecules.

One of the most promising applications of this compound lies in its use as a precursor in the synthesis of advanced materials. Researchers have demonstrated that it can be effectively employed in the preparation of highly functionalized polymers and low-dimensional materials. For instance, a study published in Nature Materials revealed that this compound can serve as a key intermediate in the synthesis of boron-based nanomaterials with exceptional mechanical and electronic properties.

The synthesis of 2-[4-(1,1-difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled the development of more efficient and environmentally friendly routes for its production. For example, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of this compound.

In terms of chemical reactivity, this compound exhibits unique behavior due to the presence of both electron-withdrawing fluorine atoms and electron-donating methyl groups within its structure. These opposing effects create a dynamic interplay that makes it an intriguing subject for mechanistic studies. Recent research has focused on understanding how these substituents influence the compound's participation in various chemical transformations.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Advanced quantum mechanical calculations have provided insights into its electronic structure and reaction mechanisms. For instance, density functional theory (DFT) studies have revealed that the boron atom plays a critical role in stabilizing reactive intermediates during certain transformations.

In conclusion, 2-[4-(1,1-difluoroethyl)phenyl]-4,4,5,tetramethyl-1,3,dioxaborolane is a remarkable compound with vast potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative materials and chemical processes. As ongoing research continues to uncover new applications and synthetic strategies for this compound,CAS No 1000994-94-4 will undoubtedly remain at the forefront of scientific exploration. ]]>